Cas no 941878-73-5 (2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one)

• Product Name: 2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one
• CAS No: 941878-73-5
• MF: C₂₀H₂₀N₂O₄S
• MW: 384.448803901672
• CID: 6030607
• PubChem ID: 16935313
• Update Time: 2025-06-10

2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one
• 2-[3-(benzenesulfonyl)indol-1-yl]-1-morpholin-4-ylethanone
• CHEMBL4899341
• 2-[3-(benzenesulfonyl)-1H-indol-1-yl]-1-(morpholin-4-yl)ethan-1-one
• 941878-73-5
• F2407-0032
• AKOS024646698
• 1-morpholino-2-(3-(phenylsulfonyl)-1H-indol-1-yl)ethan-1-one
• 1-morpholino-2-(3-(phenylsulfonyl)-1H-indol-1-yl)ethanone

• Inchi： 1S/C20H20N2O4S/c23-20(21-10-12-26-13-11-21)15-22-14-19(17-8-4-5-9-18(17)22)27(24,25)16-6-2-1-3-7-16/h1-9,14H,10-13,15H2
• InChI Key： RUZIBGBKXRYWSW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CN1C2=C(C=CC=C2)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 384.11437830g/mol
• Monoisotopic Mass: 384.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77Ų

Additional information on 2-3-(benzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one

2-3-(Benzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one: A Comprehensive Overview

The compound with CAS No. 941878-73-5, commonly referred to as 2-3-(Benzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates both benzenesulfonyl and morpholin groups, making it a valuable substrate for various research applications.

Recent studies have highlighted the potential of 2-3-(Benzenesulfonyl)-1H-indol-1-yl-1-(morpholin-4-yl)ethan-one in drug discovery, particularly in the development of novel therapeutic agents. The molecule's unique combination of functional groups allows for a wide range of interactions, making it a promising candidate for targeting specific biological pathways. Researchers have explored its ability to modulate enzyme activity, particularly in the context of kinase inhibitors, which are critical in treating conditions such as cancer and inflammatory diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The incorporation of the benzenesulfonyl group is achieved through a sulfonation reaction, while the morpholin moiety is introduced via nucleophilic substitution. These steps are critical in determining the compound's stability and bioavailability, which are essential factors in preclinical testing.

One of the most exciting developments involving 2-3-(Benzenesulfonyl)-1H-indol-1-yli -methylene-morpholine is its application in targeted drug delivery systems. By modifying the molecule's structure, scientists have been able to enhance its solubility and permeability, enabling more effective delivery to specific tissues or organs. This advancement has significant implications for personalized medicine, where treatments can be tailored to individual patient needs.

Furthermore, the compound has been investigated for its potential as a radiotracer in diagnostic imaging. The ability to label the molecule with radioactive isotopes without compromising its structural integrity has opened new avenues for non-invasive disease detection and monitoring. This application underscores the versatility of 2-benzenesulfonylindole derivatives in both therapeutic and diagnostic contexts.

In terms of pharmacokinetics, studies have demonstrated that 2-morpholinone derivatives exhibit favorable absorption profiles, making them suitable for oral administration. However, further research is required to fully understand their metabolism and excretion pathways, which are critical for determining their safety and efficacy in clinical settings.

The integration of computational chemistry tools has also played a pivotal role in advancing our understanding of this compound. Molecular docking studies have provided insights into its binding affinities with various protein targets, while quantum mechanical calculations have shed light on its electronic properties. These computational approaches have significantly accelerated the drug discovery process by enabling researchers to predict and optimize molecular behavior before experimental validation.

Looking ahead, the continued exploration of benzenesulfonylindole-morpholine conjugates holds immense promise for addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this field, leading to the development of next-generation therapeutics.